Cas no 115041-55-9 (Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-)

• Product Name: Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-
• CAS No: 115041-55-9
• Molecular Formula: C₂₃H₃₀N₂O₃S
• Molecular Weight: 414.5609
• CID: 146697
• PubChem ID: 3087545

Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]- Properties

Names and Identifiers

• Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-
• N-[4-[3-(4-benzylpiperidin-1-yl)propylsulfonyl]phenyl]acetamide
• N-(4-((3-(4-(Phenylmethyl)-1-piperidinyl)propyl)sulfonyl)phenyl)acetamide
• DTXSID20150935
• Acetamide, N-(4-((3-(4-(phenylmethyl)-1-piperidinyl)propyl)sulfonyl)phenyl)-
• 115041-55-9
• BRN 5156615

• InChIKey： YBJWYTHKCATNIU-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H30N2O3S/c1-19(26)24-22-8-10-23(11-9-22)29(27,28)17-5-14-25-15-12-21(13-16-25)18-20-6-3-2-4-7-20/h2-4,6-11,21H,5,12-18H2,1H3,(H,24,26)
• SMILES： C1(CC2CCN(CCCS(C3C=CC(NC(=O)C)=CC=3)(=O)=O)CC2)C=CC=CC=1

Computed Properties

• Exact Mass: 414.1979
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 414.19771400g/mol
• Heavy Atom Count: 29
• Complexity: 594
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 66.48